Cas no 62469-69-6 (3,4,9,10-Perylenetetrol, tetraacetate)

• Product name: 3,4,9,10-Perylenetetrol, tetraacetate
• CAS No: 62469-69-6
• MF: C₂₈H₂₈O₁₂
• MW: 556.514729499817
• CID: 443766
• PubChem ID: 71386126

3,4,9,10-Perylenetetrol, tetraacetate Chemical and Physical Properties

Names and Identifiers

• 3,4,9,10-Perylenetetrol, tetraacetate
• acetic acid,perylene-3,4,9,10-tetrol
• DTXSID40808325
• Acetic acid--perylene-3,4,9,10-tetrol (4/1)
• 62469-69-6

• Inchi： InChI=1S/C20H12O4.4C2H4O2/c21-13-5-1-9-10-2-6-15(23)20-16(24)8-4-12(18(10)20)11-3-7-14(22)19(13)17(9)11;4*1-2(3)4/h1-8,21-24H;4*1H3,(H,3,4)
• InChI Key： BDQUNGSLXIISBC-UHFFFAOYSA-N
• SMILES： CC(=O)O.CC(=O)O.CC(=O)O.CC(=O)O.C1=CC(=C2C(=CC=C3C2=C1C4=C5C3=CC=C(C5=C(C=C4)O)O)O)O

Computed Properties

• Exact Mass: 556.15804
• Monoisotopic Mass: 556.15807632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 0
• Complexity: 443
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 230Ų

Experimental Properties

• PSA: 230.12